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This document provides practical guidance and standardized protocols for the implementation

of International Standards for Phytosanitary Measures (ISPMs) within a national phytanitary

system. It is intended for use by National Plant Protection Organizations (NPPOs), government

officials, and phytosanitary specialists responsible for safeguarding plant health and facilitating

safe international trade.

The International Plant Protection Convention (IPPC) is a multilateral treaty that aims to protect

cultivated and wild plants by preventing the introduction and spread of pests.[1] The standards

developed under the IPPC provide the framework for harmonized phytosanitary measures,

which are recognized by the World Trade Organization (WTO) as the international benchmarks

for plant health in trade.[2]

Core Components of a National Phytosanitary System
An effective national phytosanitary system is built upon several core components, each

governed by specific ISPMs. The key functions of an NPPO, the official service responsible for

implementing these measures, include pest surveillance, import verification, and export

certification.[3]
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Core Component Primary Guiding ISPMs Objective

Phytosanitary Legislation &

Policy
IPPC Article IV, ISPM 1

To establish the legal authority

and framework for the NPPO

to perform its duties and

enforce phytosanitary

measures.

Pest Risk Analysis (PRA) ISPM 2, ISPM 11, ISPM 21

To identify and assess the risks

of pest introduction and

spread, and to select

appropriate phytosanitary

measures to manage that risk.

[4][5]

Import Regulatory System ISPM 20, ISPM 23, ISPM 31

To prevent the introduction of

quarantine pests and limit the

entry of regulated non-

quarantine pests with imported

commodities.[6]

Export Certification System ISPM 7, ISPM 12

To ensure that exported plants,

plant products, and other

regulated articles meet the

phytosanitary requirements of

importing countries.[7]

Pest Surveillance & Reporting ISPM 6, ISPM 8, ISPM 17

To detect new pests, monitor

existing pest populations, and

report pest status to facilitate

trade and protect national

agriculture and biodiversity.

Application Protocol: Pest Risk Analysis (PRA)
Pest Risk Analysis is the foundation for all technically justified phytosanitary measures.[8] It is a

systematic process that evaluates biological and other scientific and economic evidence to

determine whether an organism is a pest, whether it should be regulated, and the strength of
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any phytosanitary measures to be taken against it. The PRA process is conducted in three

distinct stages.[9]

Methodology for Pest Risk Analysis (as per ISPM 2 &
ISPM 11)
Stage 1: Initiation The process begins by identifying a pest or a pathway (e.g., a commodity

import) that may pose a phytosanitary risk.[10]

Trigger Identification: A PRA can be initiated by various triggers, such as a request to import

a new commodity, the interception of a new pest at a border, or the outbreak of a pest in a

new area.[10]

Pest Identification/Pathway Analysis: For a pathway-initiated PRA, a list of potential pests

associated with the commodity and its origin is compiled.

PRA Area Definition: The geographical area for which the risk is being assessed is clearly

defined (e.g., a country, a region within a country).[10]

Information Collation: All available information on the pest or pests, including previous PRAs,

is gathered and reviewed.[8]

Stage 2: Pest Risk Assessment This stage determines whether the identified pest meets the

criteria of a quarantine pest and evaluates the likelihood and consequences of its introduction.

[9]

Pest Categorization: Each pest is assessed against the definition of a quarantine pest: a pest

of potential economic importance to the area endangered thereby and not yet present there,

or present but not widely distributed and being officially controlled.[11]

Assessment of Probability of Introduction and Spread:

Entry: Evaluate the likelihood of the pest entering the PRA area with the commodity,

considering factors like prevalence in the exporting country, and potential survival during

transit.
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Establishment: Assess the availability of suitable hosts, climate, and habitat in the PRA

area for the pest to survive and reproduce.

Spread: Evaluate the potential for the pest to spread within the PRA area after

establishment, considering factors like natural dispersal, human-assisted movement, and

presence of vectors.[10]

Assessment of Potential Economic Consequences: Evaluate the potential for direct and

indirect impacts, including crop losses, control costs, export market losses, and

environmental damage.[12]

Stage 3: Pest Risk Management This stage involves identifying, evaluating, and selecting

options to reduce the risks identified in Stage 2.[12]

Identification of Management Options: A list of potential phytosanitary measures is

developed. Options can include:

Testing, inspection, or treatment of the commodity.

Restricting imports to certain times of the year.

Requiring the commodity to originate from a pest-free area (PFA).[1]

Prohibiting the import of the commodity.

Evaluation of Options: Each option is evaluated for its efficacy, technical feasibility, and

potential economic impact (both positive and negative).

Selection and Documentation: The most appropriate and least trade-restrictive measures are

selected and documented in the phytosanitary import requirements.

Caption: Workflow for Pest Risk Analysis (PRA) under IPPC standards.

Application Protocol: Phytosanitary Import
Regulatory System
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A robust import regulatory system is essential to enforce the measures determined through

PRA and protect national plant health.[6] ISPM 20 provides guidelines for the structure and

operation of such a system.[13]

Methodology for Import Verification
Legal Framework: The NPPO must have the legal authority to inspect, test, detain, treat, or

dispose of imported consignments that do not comply with phytosanitary requirements.[14]

Documentation Check: At the point of entry, officials verify that the consignment is

accompanied by the required phytosanitary certificate, which must conform to the models in

ISPM 12.[15][16] Any additional declarations required must be technically justified.[16]

Identity and Integrity Check: The contents of the consignment are verified against the

documents to ensure they match and that the security of the consignment has not been

compromised.

Phytosanitary Inspection: A visual inspection is conducted to detect regulated pests.[1] The

level and frequency of inspection should be based on the risk associated with the

commodity, origin, and intended use. Methodologies for sampling are outlined in ISPM 31.

Testing: If required, samples are sent to an official laboratory for diagnostic testing to confirm

the presence or absence of specific pests.

Decision and Action:

Compliance: If the consignment meets all requirements, it is cleared for entry.[17]

Non-compliance: If pests are found or documentation is invalid, the NPPO must take

action.[18] Options include treatment, destruction, re-export, or processing in a way that

eliminates the pest risk. The exporting country's NPPO should be notified of any significant

non-compliance.

Caption: Logical workflow for the import verification process.

Quantitative Data and Implementation Metrics
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While comprehensive global data on the direct impact of every ISPM is complex to aggregate,

specific initiatives show clear progress in implementation. The IPPC Observatory monitors the

implementation of standards and helps identify challenges and best practices.[19][20]

One of the most successful recent implementations is the IPPC ePhyto Solution, which

replaces paper phytosanitary certificates with electronic versions, increasing efficiency and

security.

IPPC ePhyto Solution Adoption (as of late

2024)
Value

Countries Registered on the ePhyto Hub 136

Countries Actively Exchanging ePhytos 92

Average Monthly ePhyto Exchange Volume >200,000

Total ePhytos Exchanged >7 Million

Source: Data reported in March 2025.[21][22]

This data highlights a significant global shift towards digital certification, which reduces

fraudulent certificates, streamlines trade, and improves data exchange between NPPOs.[21]

The growth in usage demonstrates the tangible benefits perceived by participating countries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Adopted Standards (ISPMs) - International Plant Protection Convention [ippc.int]

2. Standard setting - International Plant Protection Convention [ippc.int]

3. virtigation.eu [virtigation.eu]

4. FAO Knowledge Repository [openknowledge.fao.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://m.youtube.com/watch?v=3tsuqqTpdAQ
https://www.ippc.int/en/resources/multimedia/online-tools/ippc-observatory/
https://www.ippc.int/en/news/ippc-highlights-progress-in-key-priority-areas-on-plant-health/
https://www.ippc.int/en/news/spotlight-ippc-phytosanitary-capacity-development-in-action/
https://www.ippc.int/en/news/ippc-highlights-progress-in-key-priority-areas-on-plant-health/
https://www.benchchem.com/product/b1259131?utm_src=pdf-custom-synthesis
https://www.ippc.int/en/core-activities/standards-setting/ispms/
https://www.ippc.int/en/about/core-activities/standards-setting/
https://virtigation.eu/plant-health-policy-at-a-glance-the-role-of-nppos/
https://openknowledge.fao.org/items/7190d148-5c99-45c3-a0c7-7f11973b80ef
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. PEST RISK ANALYSIS - ISPMs to guide and assist with PRA - International Plant
Protection Convention [ippc.int]

6. assets.ippc.int [assets.ippc.int]

7. FAO Knowledge Repository [openknowledge.fao.org]

8. ippc.int [ippc.int]

9. ippc.int [ippc.int]

10. ippc.int [ippc.int]

11. assets.apppc.fao.org.s3-eu-west-1.amazonaws.com [assets.apppc.fao.org.s3-eu-west-
1.amazonaws.com]

12. downloads.regulations.gov [downloads.regulations.gov]

13. Guidelines for a phytosanitary import regulatory system - International Plant Protection
Convention [ippc.int]

14. FAO Knowledge Repository [openknowledge.fao.org]

15. fao.org [fao.org]

16. ippc.int [ippc.int]

17. ippc.int [ippc.int]

18. assets.ippc.int [assets.ippc.int]

19. m.youtube.com [m.youtube.com]

20. IPPC Observatory - International Plant Protection Convention [ippc.int]

21. IPPC highlights progress in key priority areas on plant health - International Plant
Protection Convention [ippc.int]

22. Spotlight: IPPC phytosanitary capacity development in action - International Plant
Protection Convention [ippc.int]

To cite this document: BenchChem. [A Guide to Implementing IPPC Standards in National
Phytosanitary Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259131#guide-to-implementing-ippc-standards-in-
national-phytosanitary-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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